Cas no 75539-65-0 (5,7-Dodecadienal, (5E,7Z)-)

5,7-Dodecadienal, (5E,7Z)- structure
5,7-Dodecadienal, (5E,7Z)- structure
Product Name:5,7-Dodecadienal, (5E,7Z)-
CAS No:75539-65-0
MF:C12H20O
MW:180.286603927612
CID:539358
PubChem ID:11401124
Update Time:2025-04-19

5,7-Dodecadienal, (5E,7Z)- Chemical and Physical Properties

Names and Identifiers

    • 5,7-Dodecadienal, (5E,7Z)-
    • (5E,7Z)-dodeca-5,7-dienal
    • E,Z-5,7-DODECADIENAL
    • 75539-65-0
    • E5,Z7-dodecadienal
    • SCHEMBL811318
    • LMFA06000157
    • E,Z-5,7-Dodecadienal CAS 75539-65-0
    • (e,z)-5,7-dodecadienal
    • 5E,7Z-Dodecadienal
    • LDQDYNHCLZNOFB-IGTJQSIKSA-N
    • Inchi: 1S/C12H20O/c1-2-3-4-5-6-7-8-9-10-11-12-13/h5-8,12H,2-4,9-11H2,1H3/b6-5-,8-7+
    • InChI Key: LDQDYNHCLZNOFB-IGTJQSIKSA-N
    • SMILES: O=CCCC/C=C/C=C\CCCC

Computed Properties

  • Exact Mass: 180.151415257g/mol
  • Monoisotopic Mass: 180.151415257g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 8
  • Complexity: 157
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 17.1Ų
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